Egfr-TK-IN-3

• Molecular Formula: C38H52FeN6O5
• Molecular Weight: 728.7 g/mol
• InChI: InChI=1S/C29H32N6O5.C5H8.2C2H6.Fe/c1-37-10-12-39-27-15-23-24(16-28(27)40-13-11-38-2)30-19-31-29(23)32-22-9-5-8-21(14-22)25-17-35(34-33-25)18-26(36)20-6-3-4-7-20;1-2-4-5-3-1;2*1-2;/h5-6,8-9,14-17,19H,3-4,7,10-13,18H2,1-2H3,(H,30,31,32);1-2H,3-5H2;2*1-2H3
• InChIKey: YRVCCKRHGAXDPS-UHFFFAOYSA-N

EGFR-TK-IN-3: Organometallic EGFR Inhibitor Overview

EGFR-TK-IN-3 (compound 3) is a ferrocenyl-organometallic conjugate of erlotinib that acts as an epidermal growth factor receptor tyrosine kinase (EGFR TK) inhibitor [1]. It belongs to a novel class of bioorganometallic compounds designed to circumvent acquired resistance to first-generation EGFR inhibitors. The compound exhibits an IC₅₀ of 2.33 μM against Erlotinib-resistant A549 non-small cell lung cancer (NSCLC) cells and operates through a dual mechanism that combines EGFR TK inhibition with the intracellular generation of reactive oxygen species (ROS) [1]. Its molecular formula is C₃₈H₄₆FeN₆O₅ (MW 722.65), and it is commercially available at >98% purity (HPLC) .

Organometallic EGFR inhibitor for resistance studies

Dual mechanism: kinase inhibition and ROS generation

Designed for erlotinib-resistant lung cancer cell models

• [1] Biegański P, Gazecka M, Nowak R, Gorski A, Dutkiewicz N, Kawano DF, Zmora P, Kowalski K. Organometallic–Erlotinib Conjugates Active against Lung Cancer Cells and as Emerging Virus Entry Inhibitors. Organometallics. 2024;43(20):2505-2519. doi:10.1021/acs.organomet.4c00145 View Source

Why EGFR-TK-IN-3 Is Irreplaceable in Resistant Models

First-generation EGFR TKIs such as erlotinib exhibit IC₅₀ values of 70–100 μM in wild-type A549 cells and are even less effective in erlotinib-resistant sublines, rendering them clinically futile in resistant settings [1]. Third-generation inhibitors designed to target T790M mutations also show variable and often insufficient potency in erlotinib-resistant A549 models that lack gatekeeper mutations. EGFR-TK-IN-3 retains an IC₅₀ of 2.33 μM in these resistant cells because its ferrocenyl organometallic scaffold introduces a redox-active, ROS-generating component that is absent from all purely organic EGFR inhibitors [2]. Substituting EGFR-TK-IN-3 with a standard in-class TKI would eliminate this orthogonal cytotoxic mechanism and forfeit the activity gain observed in the resistant context.

EGFR-TK-IN-3

Organometallic conjugate with EGFR TK inhibition and ROS induction

Standard organic EGFR TKIs

Lack redox-active metal center; no ROS-mediated cytotoxicity

Replacing with a purely organic EGFR TKI may eliminate the ROS-dependent activity observed in erlotinib-resistant models, limiting resistance-bypass research.

• [1] Greve G, Schüler J, Grünewald TG, et al. The pan-HDAC inhibitor panobinostat acts as a sensitizer for erlotinib activity in EGFR-mutated and -wildtype non-small cell lung cancer cells. BMC Cancer. 2015;15:947. doi:10.1186/s12885-015-1919-8 (Erlotinib IC₅₀ 70–100 μM in A549). View Source
• [2] Biegański P, Gazecka M, Nowak R, et al. Organometallic–Erlotinib Conjugates Active against Lung Cancer Cells and as Emerging Virus Entry Inhibitors. Organometallics. 2024;43(20):2505-2519. View Source

EGFR-TK-IN-3: Quantitative Comparative Evidence

Superior Potency in Erlotinib-Resistant A549 Cells

EGFR-TK-IN-3 demonstrates an IC₅₀ of 2.33 μM in Erlotinib-resistant A549 cells, whereas the parent drug erlotinib shows an IC₅₀ of 70–100 μM in wild-type A549 cells and is essentially inactive in the resistant subline [1][2]. This represents a >30‑fold improvement in potency and demonstrates that the organometallic modification restores growth-inhibitory activity in a cellular background where the unconjugated drug fails.

Potency in resistant cells

Head-to-head

IC₅₀ 2.33 μM vs. erlotinib >100 μM in resistant A549 cells (≥30‑fold difference)

Supports resistance-bypass model-response context

MTT assay; erlotinib-resistant A549 NSCLC

Evidence Dimension	Cellular antiproliferative IC₅₀ (MTT assay)
Target Compound Data	2.33 μM (Erlotinib-resistant A549 cells)
Comparator Or Baseline	Erlotinib: 70–100 μM (wild-type A549); >100 μM (Erlotinib-resistant A549)
Quantified Difference	≥30‑fold lower IC₅₀ (resistant vs. wild-type baseline); ca. >43‑fold reduction relative to resistant cells
Conditions	Erlotinib-resistant A549 human NSCLC cells; MTT cell viability assay (incubation time likely 72 h, as reported for analogous compounds in the same study)

Why This Matters

For procurement decisions, this potency advantage means that EGFR-TK-IN-3 retains efficacy in an erlotinib-refractory model where conventional EGFR TKIs are virtually inactive, enabling resistance-overcoming studies that are inaccessible with standard in-class agents.

• [1] Biegański P, Gazecka M, Nowak R, et al. Organometallic–Erlotinib Conjugates Active against Lung Cancer Cells and as Emerging Virus Entry Inhibitors. Organometallics. 2024;43(20):2505-2519. View Source
• [2] Greve G, Schüler J, Grünewald TG, et al. The pan-HDAC inhibitor panobinostat acts as a sensitizer for erlotinib activity in EGFR-mutated and -wildtype non-small cell lung cancer cells. BMC Cancer. 2015;15:947. View Source

Dual Mechanism: EGFR Inhibition and ROS Induction

Unlike purely organic EGFR TKIs (erlotinib, gefitinib, osimertinib) that rely exclusively on ATP-competitive kinase inhibition, EGFR-TK-IN-3 additionally induces intracellular reactive oxygen species (ROS) in lung cancer cells [1]. The primary publication reports quantitative ROS generation data (measured by DCFH‑DA fluorescence) for compound 3 and its congeners, demonstrating that the ferrocenyl moiety imparts a redox-cycling capability that is structurally absent in conventional EGFR inhibitors.

ROS induction capability

Class-level

Ferrocenyl moiety enables measurable intracellular ROS generation

Enables oxidative-stress pathway studies

DCFH-DA assay; absent in organic EGFR TKIs

Evidence Dimension	Intracellular ROS induction (DCFH-DA assay)
Target Compound Data	Significant ROS increase vs. untreated control (fold-change data reported in the primary publication)
Comparator Or Baseline	Erlotinib and other organic EGFR TKIs: no significant ROS induction above background
Quantified Difference	Qualitative-to-quantitative shift from negligible ROS in organic EGFR TKIs to measurable, compound-dependent ROS generation with EGFR-TK-IN-3
Conditions	Erlotinib-resistant A549 cells; DCFH-DA fluorescence microscopy/plate-reader assay (exact fold-change values available in the full-text article)

Why This Matters

This dual mechanism offers a therapeutically exploitable vulnerability: it allows EGFR-TK-IN-3 to simultaneously inhibit kinase signaling and inflict oxidative damage, a combination that is unattainable with any single-mechanism, all-organic EGFR TKI, making the compound a unique tool for studying resistance bypass via ROS-mediated pathways.

• [1] Biegański P, Gazecka M, Nowak R, et al. Organometallic–Erlotinib Conjugates Active against Lung Cancer Cells and as Emerging Virus Entry Inhibitors. Organometallics. 2024;43(20):2505-2519. View Source

Ferrocenyl-Organometallic Scaffold vs. Organic EGFR TKIs

EGFR-TK-IN-3 incorporates a ferrocenyl moiety linked to the erlotinib quinazoline core via a triazole tether (molecular formula C₃₈H₄₆FeN₆O₅, MW 722.65) [1]. In contrast, all clinically deployed EGFR TKIs – including erlotinib (C₂₂H₂₃N₃O₄, MW 393.44), gefitinib, afatinib, and osimertinib – are purely organic molecules lacking a redox-active metal center. This organometallic architecture is directly responsible for the compound's ROS-generating capability and its altered cellular pharmacokinetics, distinguishing it from every approved EGFR TKI.

Organometallic scaffold

Supporting evidence

Ferrocenyl-triazole-erlotinib conjugate; MW 722.65

Structural basis for redox activity

Characterized by NMR, HRMS, X-ray

Evidence Dimension	Chemical structure and molecular weight
Target Compound Data	C₃₈H₄₆FeN₆O₅; MW 722.65; ferrocenyl-triazole-erlotinib conjugate
Comparator Or Baseline	Erlotinib: C₂₂H₂₃N₃O₄; MW 393.44; purely organic quinazoline
Quantified Difference	MW increase of ca. 84% due to organometallic modification; presence of redox-active iron center
Conditions	Structural analysis by NMR, HRMS, and X-ray crystallography (as reported in the primary publication)

Why This Matters

The unique organometallic structure dictates that EGFR-TK-IN-3 cannot be functionally replaced by any organic EGFR TKI; procurement for studies on metal-based anticancer agents, ROS-mediated synergy, or structure-activity relationships of metallodrugs necessitates this specific compound.

• [1] Biegański P, Gazecka M, Nowak R, et al. Organometallic–Erlotinib Conjugates Active against Lung Cancer Cells and as Emerging Virus Entry Inhibitors. Organometallics. 2024;43(20):2505-2519. View Source

Application Scenarios for EGFR-TK-IN-3

Erlotinib Resistance in EGFR-Wildtype NSCLC Models

Because EGFR-TK-IN-3 retains an IC₅₀ of 2.33 μM in Erlotinib-resistant A549 cells while erlotinib is inactive (>100 μM), the compound is ideally suited for studies aimed at elucidating non-mutational resistance mechanisms (e.g., bypass signaling, epithelial-mesenchymal transition) in EGFR-wildtype NSCLC backgrounds. Its activity in this resistant context enables dose-response experiments that are impossible with first- or third-generation EGFR TKIs [1].

ROS-Mediated Synergy with Chemotherapy and Radiotherapy

The dual mechanism – EGFR kinase inhibition plus ROS generation – makes EGFR-TK-IN-3 a preferred tool compound for investigating oxidative-stress-mediated synergy with DNA-damaging agents (cisplatin, doxorubicin) or ionizing radiation. Conventional EGFR inhibitors cannot provide the ROS component, limiting their utility in such combinatorial studies [1].

SAR Studies of Organometallic Erlotinib Conjugates

EGFR-TK-IN-3 serves as the most active reference compound within the ferrocenyl-erlotinib conjugate series. Its well-characterized structure (C₃₈H₄₆FeN₆O₅) and established IC₅₀ value provide a benchmark for SAR campaigns aiming to optimize the ferrocenyl linker, metal center, or triazole connectivity for improved potency or selectivity [1].

Antiviral Entry Inhibition

The primary publication identifies EGFR-TK-IN-3 as an emerging virus entry inhibitor, a property not shared by conventional EGFR TKIs. This opens a secondary application niche in virology where the compound's organometallic scaffold interferes with viral host-cell entry pathways, providing a chemical biology probe that bridges oncology and antiviral research [1].

Application

Selection Property

Validation Focus

Erlotinib-resistant NSCLC model studies

Organometallic EGFR inhibitor with ROS component

Resistance mechanism bypass elucidation

ROS-mediated synergy studies

Dual kinase inhibition / oxidative damage

Combinatorial effect with DNA-damaging agents

SAR of organometallic conjugates

Benchmark ferrocenyl-erlotinib conjugate

Linker and metal center optimization

Viral entry inhibition research

Emerging virus entry inhibitor activity

Host-cell entry pathway interference

• [1] Biegański P, Gazecka M, Nowak R, et al. Organometallic–Erlotinib Conjugates Active against Lung Cancer Cells and as Emerging Virus Entry Inhibitors. Organometallics. 2024;43(20):2505-2519. View Source